360A

• Molecular Formula: C27H23N5O2+2
• Molecular Weight: 449.5 g/mol
• InChI: InChI=1S/C27H21N5O2/c1-31-16-20(14-18-8-3-5-12-24(18)31)28-26(33)22-10-7-11-23(30-22)27(34)29-21-15-19-9-4-6-13-25(19)32(2)17-21/h3-17H,1-2H3/p+2
• InChIKey: KPOOEJJPTYXNTN-UHFFFAOYSA-P

360A Specifications & Procurement Profile

360A is a 2,6-pyridine-dicarboxamide derivative [1] that functions as a selective G-quadruplex (G4) stabilizer and telomerase inhibitor . It is a well-established benchmark compound for biophysical and cellular assays involving G4 DNA structures [2]. In the standard TRAP-G4 assay, 360A inhibits telomerase activity with an IC50 of 300 nM . Its strong affinity and selectivity for telomeric G4 DNA over duplex DNA have been consistently demonstrated [2].

1

Selective G-quadruplex stabilization probe for biophysical and cellular G4 assays

2

Reported >50-fold selectivity for G4 structures over duplex DNA

3

Widely adopted benchmark reference ligand for G4 research and TRAP-based telomerase inhibition studies

• [1] Granotier C, Pennarun G, Riou L, Hoffschir F, Gauthier LR, De Cian A, Gomez D, Mandine E, Riou JF, Mergny JL, Mailliet P, Dutrillaux B, Boussin FD. Preferential binding of a G-quadruplex ligand to human chromosome ends. Nucleic Acids Res. 2005 Jul 28;33(13):4182-90. View Source
• [2] Sidibe A, Hamon F, Largy E, Gomez D, Teulade-Fichou MP, Trentesaux C, Riou JF. Effects of a halogenated G-quadruplex ligand from the pyridine dicarboxamide series on the terminal sequence of XpYp telomere in HT1080 cells. Biochimie. 2012 Dec;94(12):2559-68. View Source

360A: Key Differences from PhenDC3 & BRACO-19

The functional and mechanistic outcomes of G4 stabilization are highly dependent on the specific ligand used [1]. 360A possesses a unique combination of properties, including acting as a molecular chaperone for G4 formation [2] and inducing specific conformational changes in telomeric DNA [3]. A systematic affinity ranking of popular G4 ligands reveals that 360A occupies a distinct performance tier, demonstrating strong to medium binding but with poor topology discrimination, which contrasts with more potent or sequence-selective binders like PhenDC3 [4]. Furthermore, unlike some analogs that simply stabilize preformed G4s, 360A actively promotes G4 assembly and induces a distinct cellular phenotype, including Rad51-dependent telomere aberrations [5]. Substituting 360A with a generic or untested G4 ligand would therefore introduce significant variability in binding kinetics, conformational effects, and downstream cellular responses, rendering experimental results non-comparable and potentially misleading.

dsDNA off-target intercalation

360A exhibits substantially weaker dsDNA binding than PhenDC3 or BRACO-19; substitution may elevate dsDNA background in cellular imaging and pull-down assays.

G4 chaperone activity

360A uniquely accelerates G4 folding (kon enhancement); other bis-quinolinium ligands do not provide this chaperone function, potentially altering in vitro assembly outcomes.

Cellular target engagement

Only 360A has autoradiographic chromosome-end binding evidence across multiple cell types; target localization cannot be assumed for PhenDC3, BRACO-19, or PDS.

• [1] Moreira D, et al. G-Quadruplex Aptamer-Ligand Characterization. Molecules. 2022. View Source
• [2] De Cian A, Mergny JL. Quadruplex ligands may act as molecular chaperones for tetramolecular quadruplex formation. Nucleic Acids Res. 2007 Mar 29;35(8):2483-2493. View Source
• [3] Marchand A, et al. Ligand-induced conformational changes with cation ejection upon binding to human telomeric DNA G-quadruplexes. J Am Chem Soc. 2015 Jan 21;137(2):750-6. View Source
• [4] Laigre E, et al. Systematic evaluation of benchmark G4 probes and G4 clinical drugs using three biophysical methods: A guideline to evaluate rapidly G4‐binding affinity. ChemBioChem. 2024;25(12):e202400210. View Source
• [5] Gauthier LR, et al. Rad51 and DNA-PKcs are involved in the generation of specific telomere aberrations induced by the quadruplex ligand 360A that impair mitotic cell progression and lead to cell death. Cell Mol Life Sci. 2012 Feb;69(4):629-40. View Source

360A Quantitative G4 Ligand Comparisons

Lowest dsDNA Intercalation Among G4 Ligands

In a direct telomerase assay using primer TS, 360A exhibited an IC50 of 45 nM [1]. This is comparable to BRACO-19 (IC50 = 65 nM) and significantly more potent than TMPyP4 (IC50 = 740 nM) [1]. This demonstrates that 360A's telomerase inhibition is not solely due to substrate sequestration, as it maintains strong activity even when added after the elongation step.

dsDNA Intercalation Selectivity

Head-to-head

Kd 48.7 μM (360A) vs. 0.5–2.1 μM (PhenDC3/BRACO-19); γ 0.2

Supports low-background cellular imaging; ~20–100-fold lower dsDNA signal.

Single-molecule stretching; 1 μM ligand, λ-DNA.

Evidence Dimension	Telomerase Inhibition (IC50, nM)
Target Compound Data	45 [39–52]
Comparator Or Baseline	BRACO-19: 65 [33–98] nM; TMPyP4: 740 [566–913] nM
Quantified Difference	360A is 1.4-fold more potent than BRACO-19 and 16.4-fold more potent than TMPyP4.
Conditions	Direct telomerase assay using primer TS. Compound added after the telomerase elongation step.

Why This Matters

This direct comparison confirms 360A's superior potency as a telomerase inhibitor compared to commonly used alternatives, making it a preferred choice for studies requiring strong enzymatic inhibition.

• [1] De Cian A, et al. Reevaluation of telomerase inhibition by quadruplex ligands and their mechanisms of action. Proc Natl Acad Sci U S A. 2007 Oct 30;104(44):17347-52. View Source

Unique G4 Molecular Chaperone Activity

Unlike many G4 ligands that solely bind and stabilize preformed structures (affecting koff), 360A has been shown to act as a molecular chaperone, actively promoting the formation of tetramolecular G4 complexes by increasing the association rate constant (kon) [1]. This dual mechanism of both stabilizing preformed G4s and accelerating their formation is a distinct characteristic not shared by all G4 ligands.

G4 Folding Acceleration

Class-level inference

t₁/₂ reduced from ~24 h to ~5 min (~300-fold) with 50 μM 360A

Enables rapid in vitro G4 assembly; chaperone activity not reported for other ligands.

TG₃T tetramolecular G4; 110 mM KCl, 4°C.

Evidence Dimension	Mechanism of G4 interaction
Target Compound Data	Increases kon (chaperone activity) and decreases koff (stabilization).
Comparator Or Baseline	Many G4 ligands are primarily stabilizers (decrease koff) without chaperone activity.
Quantified Difference	Qualitative difference in mechanism; 360A uniquely promotes G4 assembly.
Conditions	Tetramolecular G4 formation assays.

Why This Matters

This unique mechanism is critical for applications where inducing G4 formation de novo is as important as stabilizing existing structures, such as in studies of G4 dynamics or therapeutic strategies.

• [1] De Cian A, Mergny JL. Quadruplex ligands may act as molecular chaperones for tetramolecular quadruplex formation. Nucleic Acids Res. 2007 Mar 29;35(8):2483-2493. View Source

Dynamic vs. Rigid Binding at Q-D Junctions

360A reduces the viability of various glioma cell lines with IC50 values in the low micromolar range, while showing significantly lower activity against primary astrocytes [1]. Specifically, the IC50 for T98G glioma cells is 4.8 ± 1.1 μM, whereas for primary astrocytes, it is 17.4 ± 1.2 μM, indicating a 3.6-fold higher selectivity for cancer cells [1]. This selectivity is further supported by a comparison with a close analog, 307A, which shows higher potency (IC50 = 2.6 ± 0.5 μM) against T98G cells but lacks the same level of selectivity profile [2].

Q-D Junction Binding Mode

Head-to-head

360A: dynamic reorientation; ΔTm 8.6–11.4 °C. PhenDC3: rigid; ΔTm 13.5–14.2 °C.

Dynamic binding may support conformational studies; milder stabilization vs. PhenDC3.

PIM1 QDH; CD melting & NMR.

Evidence Dimension	Cell Viability (IC50, μM)
Target Compound Data	T98G: 4.8 ± 1.1; Primary Astrocytes: 17.4 ± 1.2
Comparator Or Baseline	307A (T98G: 2.6 ± 0.5 μM; Primary Astrocytes data not shown in same study).
Quantified Difference	360A shows 3.6-fold selectivity for T98G cells over primary astrocytes.
Conditions	7-day treatment with WST-1 viability assay.

Why This Matters

This data demonstrates a quantifiable therapeutic window, suggesting 360A may be more suitable than analogs like 307A for studies where minimizing off-target effects on normal cells is a priority.

• [1] Pennarun G, et al. Apoptosis related to telomere instability and cell cycle alterations in human glioma cells treated by new highly selective G-quadruplex ligands. Oncogene. 2005 Apr 21;24(18):2917-28. View Source
• [2] Pennarun G, et al. Apoptosis related to telomere instability and cell cycle alterations in human glioma cells treated by new highly selective G-quadruplex ligands. Oncogene. 2005 Apr 21;24(18):2917-28. Table 2. View Source

Telomerase Inhibition in TRAP and Direct Assays

360A induces specific telomere aberrations, including sister telomere fusions and telomere losses, in a manner that is dependent on the DNA repair proteins DNA-PKcs and Rad51 [1]. Knockdown of Rad51 or DNA-PKcs significantly alters the pattern and frequency of these aberrations, demonstrating a targeted mechanism of action [1]. For instance, DNA-PKcs knockdown reduces sister telomere fusions, while Rad51 knockdown reduces both sister telomere losses and telomere doublets [1]. This is a more defined and genetically traceable phenotype compared to the broader DNA damage responses induced by other G4 ligands.

Telomerase Inhibition Profile

Head-to-head

TRAP IC₅₀: 360A 52 nM; PhenDC3 1.5 nM. Direct IC₅₀: 360A 5,600 nM; PhenDC3 790 nM.

360A acts as G4 stabilizer, not direct telomerase inhibitor; direct inhibition is weak.

HeLa extract; TRAP vs. direct assay.

Evidence Dimension	Mechanism of telomere dysfunction
Target Compound Data	Induces Rad51- and DNA-PKcs-dependent telomere aberrations (e.g., sister fusions, losses).
Comparator Or Baseline	Other G4 ligands may induce different or less specific DNA damage responses.
Quantified Difference	Qualitative difference in dependency on specific repair pathways.
Conditions	Knockdown experiments in HeLa, As3wt2, and HCT116 cells with 5 μM 360A for 8 days.

Why This Matters

This well-defined mechanism provides a clear, genetically validated readout for studies investigating telomere biology and G4-induced genomic instability, offering a level of mechanistic clarity not always available with other G4 ligands.

• [1] Gauthier LR, et al. Rad51 and DNA-PKcs are involved in the generation of specific telomere aberrations induced by the quadruplex ligand 360A that impair mitotic cell progression and lead to cell death. Cell Mol Life Sci. 2012 Feb;69(4):629-40. View Source

Direct Evidence of Chromosome-End Binding

Among potent G4 ligands, 360A, Phen-DC3, and pyridostatin all induce a conformational switch in human telomeric DNA G4 to an antiparallel structure [1]. This switch is accompanied by the ejection of one specifically coordinated K+ ion, indicating a reduction in the number of G-quartets from three to two [1]. In contrast, control ligands like TrisQ and L2H2-6M(2)OTD do not induce this K+ removal [1]. This demonstrates that 360A, along with Phen-DC3 and pyridostatin, shares a unique and powerful ability to remodel G4 topology, a feature not common to all G4 binders.

Chromosome-End Localization

Class-level inference

FT/FI ratio: 2.1–3.6 in tumor cells; ³H-360A autoradiography

Reported chromosome-end binding context; unique cellular target engagement evidence.

0.3 μM ³H-360A; T98G, CEM1301, PBL.

Evidence Dimension	Induction of G4 conformational change and K+ ejection
Target Compound Data	Induces antiparallel structure with loss of one K+ ion.
Comparator Or Baseline	Phen-DC3 and pyridostatin also induce this change. TrisQ and L2H2-6M(2)OTD do not.
Quantified Difference	Qualitative difference: 360A induces K+ ejection, while TrisQ and L2H2-6M(2)OTD do not.
Conditions	Human telomeric DNA G4 (Tel22) analyzed by circular dichroism and electrospray mass spectrometry.

Why This Matters

This shared property with other top-tier G4 ligands (Phen-DC3, pyridostatin) positions 360A within the most potent and mechanistically distinct class of G4 binders, making it a valuable tool for studying topology-dependent G4 biology.

• [1] Marchand A, et al. Ligand-induced conformational changes with cation ejection upon binding to human telomeric DNA G-quadruplexes. J Am Chem Soc. 2015 Jan 21;137(2):750-6. View Source

360A Application Scenarios & Selection Guide

Live-Cell G4 Imaging with Low dsDNA Background

360A is widely recognized and used as a benchmark compound for evaluating new G4 ligands [1]. Its well-characterized properties (IC50 of 300 nM in TRAP-G4, strong G4 selectivity over duplex DNA) make it an ideal positive control for FRET melting, G4-FID, SPR, and cell-based assays [1]. Using 360A ensures comparability of results across different studies and laboratories.

Accelerated In Vitro G4 Assembly

360A's ability to induce specific, Rad51- and DNA-PKcs-dependent telomere aberrations makes it a precise tool for studying telomere maintenance and dysfunction [2]. Its effects are well-documented, allowing researchers to dissect the roles of different DNA repair pathways in response to G4 stabilization at telomeres.

Telomere Target Engagement Without Telomerase Confounding

The unique property of 360A to act as a molecular chaperone for G4 formation, in addition to stabilizing preformed structures, makes it invaluable for studies on G4 folding kinetics and assembly [3]. This is particularly relevant for understanding how G4 structures form in vivo and how they can be manipulated.

Telomere DNA Damage Response Pathway Dissection

360A exhibits a quantifiable selectivity in reducing the viability of certain cancer cell lines (e.g., T98G glioma) over non-cancerous primary cells (e.g., primary astrocytes) [4]. This differential activity makes it a useful compound for investigating G4-targeted anti-cancer strategies with a defined therapeutic window.

Application

Selection Property

Validation Focus

Live-cell G4 imaging with low dsDNA background

Low dsDNA intercalation propensity

Background signal-to-noise in imaging and pull-down assays

Accelerated in vitro G4 assembly

G4 molecular chaperone activity

Folding kinetics and structural homogeneity

Telomere mechanism studies without telomerase confounding

Chromosome-end binding evidence + low direct telomerase inhibition

G4-mediated effects vs. catalytic inhibition

Telomere DNA damage response pathway dissection

Rad51/DNA-PKcs mechanistic framework

Pathway-specific telomere aberration endpoints

• [1] Sidibe A, et al. Effects of a halogenated G-quadruplex ligand from the pyridine dicarboxamide series on the terminal sequence of XpYp telomere in HT1080 cells. Biochimie. 2012 Dec;94(12):2559-68. View Source
• [2] Gauthier LR, et al. Rad51 and DNA-PKcs are involved in the generation of specific telomere aberrations induced by the quadruplex ligand 360A that impair mitotic cell progression and lead to cell death. Cell Mol Life Sci. 2012 Feb;69(4):629-40. View Source
• [3] De Cian A, Mergny JL. Quadruplex ligands may act as molecular chaperones for tetramolecular quadruplex formation. Nucleic Acids Res. 2007 Mar 29;35(8):2483-2493. View Source
• [4] Pennarun G, et al. Apoptosis related to telomere instability and cell cycle alterations in human glioma cells treated by new highly selective G-quadruplex ligands. Oncogene. 2005 Apr 21;24(18):2917-28. View Source